Cas no 1805394-07-3 (4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine
• CAS No: 1805394-07-3
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4859659
• Update Time: 2025-05-19

4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine

• Inchi： 1S/C6H2BrF3IN/c7-3-2(8)1-12-5(4(3)11)6(9)10/h1,6H
• InChI Key： IRAYIAQSAIFUGB-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine

Comprehensive Overview of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine (CAS No. 1805394-07-3)

The compound 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine (CAS No. 1805394-07-3) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including multiple halogen substitutions, make it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where halogenated pyridines often serve as key building blocks for bioactive compounds.

One of the most compelling aspects of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine is its versatility in cross-coupling reactions. The presence of bromo, fluoro, and iodo substituents allows for selective functionalization, enabling chemists to tailor the molecule for specific applications. This characteristic aligns with the growing demand for customizable intermediates in medicinal chemistry, a topic frequently searched in academic and industrial circles.

In recent years, the compound has been explored for its potential in fluorinated drug development, a hot topic in pharmaceutical research. Fluorination is known to enhance metabolic stability and bioavailability, making 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine a promising candidate for further investigation. Searches for fluorinated pyridines and halogenated heterocycles have surged, reflecting the scientific community's interest in these motifs.

The synthesis and handling of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine require specialized expertise due to its reactive halogen groups. Proper storage conditions, typically under inert atmospheres and low temperatures, are essential to maintain its stability. This aligns with frequently searched queries about handling sensitive intermediates and storage of halogenated compounds in laboratory settings.

From an analytical perspective, the compound's distinct NMR and mass spectrometry profiles make it easily identifiable, a feature highly valued in quality control processes. Researchers often search for spectroscopic data of halogenated pyridines, underscoring the importance of such characterization in synthetic workflows.

The agrochemical sector has also shown interest in 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine as a potential precursor for novel crop protection agents. With increasing global focus on sustainable agriculture and precision farming, the development of new active ingredients remains a priority. This compound's structural complexity offers opportunities for creating targeted solutions with improved environmental profiles.

In the context of patent literature, derivatives of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine have appeared in several applications, particularly in areas related to kinase inhibitors and antimicrobial agents. This patent activity reflects the compound's potential in addressing current challenges in drug-resistant infections and oncology - two areas generating substantial search traffic in scientific databases.

From a commercial standpoint, the availability of 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine remains limited to specialized suppliers, reflecting both its niche application and the technical challenges associated with its production. This scarcity has led to increased searches for reliable sources of halogenated pyridine derivatives among research institutions and pharmaceutical developers.

The environmental fate of such polyhalogenated compounds is another area of interest, with researchers investigating their biodegradation pathways and ecotoxicological profiles. These studies are particularly relevant given the current emphasis on green chemistry principles throughout the chemical industry.

Looking forward, 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine is poised to maintain its relevance in chemical research. Its combination of multiple reactive sites and fluorinated moieties positions it as a valuable tool for addressing contemporary challenges in structure-activity relationship studies and rational drug design - two concepts that dominate current literature searches in medicinal chemistry.

For synthetic chemists, the compound represents an interesting case study in regioselective functionalization, with its different halogen atoms offering distinct reactivity patterns. This characteristic has made it subject of several methodological studies, particularly in the context of transition metal-catalyzed reactions, another highly searched topic in organic chemistry forums.

Quality specifications for 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine typically emphasize high purity levels (>97%), reflecting its use as a premium intermediate. This aligns with industry-wide searches for high-purity building blocks and pharmaceutical intermediates, underscoring the compound's position in the value chain of drug development.

In conclusion, 4-Bromo-2-(difluoromethyl)-5-fluoro-3-iodopyridine (CAS No. 1805394-07-3) embodies the intersection of structural complexity and practical utility that characterizes modern heterocyclic chemistry. Its multifaceted applications across drug discovery, agrochemical development, and methodological research ensure its continued importance in scientific literature and industrial applications alike.